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Compound of Interest

Compound Name: 5-(2-Propenyloxy)-pyrimidine

Cat. No.: B8640393

Get Quote

Executive Summary & Chemical Identity
5-(2-Propenyloxy)-pyrimidine (also known as 5-Allyloxypyrimidine) is a specialized

heteroaromatic ether utilized primarily as a diverse building block in medicinal chemistry. Its

structural core—a pyrimidine ring substituted at the electron-rich 5-position with an allylic ether

—serves as a critical "handle" for further functionalization.

Unlike standard pyrimidines used in nucleoside analogs, the 5-allyloxy motif introduces unique

reactivity, specifically the potential for [3,3]-sigmatropic rearrangements (Claisen) and

intramolecular cyclizations. These features make it an essential precursor for synthesizing

fused heterocyclic systems, such as furo[2,3-d]pyrimidines, which are privileged scaffolds in

kinase inhibitor development.

Physicochemical Profile
The following data summarizes the core properties of the parent scaffold.
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Property Value / Description

IUPAC Name 5-(prop-2-en-1-yloxy)pyrimidine

Molecular Formula C₇H₈N₂O

Molecular Weight 136.15 g/mol

Physical State
Low-melting solid or viscous oil (purity

dependent)

Solubility
Soluble in DCM, EtOAc, MeOH; Sparingly

soluble in water

LogP (Predicted)
~0.8 - 1.2 (Lipophilic shift vs. 5-

hydroxypyrimidine)

H-Bond Acceptors 3 (N1, N3, O)

H-Bond Donors 0

Synthesis & Manufacturing Methodologies
The synthesis of 5-(2-Propenyloxy)-pyrimidine is typically achieved via O-alkylation of 5-

hydroxypyrimidine. This process requires strict control of basicity to prevent N-alkylation (a

competing pathway in tautomeric pyrimidines, though less prevalent in the 5-hydroxy isomer

compared to 2- or 4-hydroxy variants).

Protocol 1: Williamson Ether Synthesis (Standard Scale)
Objective: Selective O-alkylation of 5-hydroxypyrimidine.

Reagents:

Substrate: 5-Hydroxypyrimidine (1.0 eq)

Electrophile: Allyl bromide (1.2 eq)

Base: Potassium Carbonate (
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) (2.0 eq) or Cesium Carbonate (

) for faster kinetics.

Solvent: DMF (Anhydrous) or Acetonitrile.

Step-by-Step Methodology:

Deprotonation: Charge a round-bottom flask with 5-hydroxypyrimidine and anhydrous DMF

under

atmosphere. Add

and stir at ambient temperature for 30 minutes to generate the phenoxide-like anion.

Addition: Dropwise add allyl bromide (diluted in minimal DMF) to the suspension.

Note: Exothermic reaction; maintain temperature

to avoid polymerization of the allyl halide.

Reaction: Heat the mixture to

for 4–6 hours. Monitor by TLC (50% EtOAc/Hexanes) or LC-MS.

Workup: Quench with water and extract into Ethyl Acetate (

). Wash combined organics with brine to remove DMF.

Purification: Dry over

, concentrate, and purify via flash column chromatography (Gradient: 0

40% EtOAc in Hexanes).

Yield Expectation: 75–85% isolated yield.

Visualizing the Synthetic Pathway
The following diagram illustrates the transformation and competing pathways.
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Caption: Selective O-alkylation pathway for 5-(2-Propenyloxy)-pyrimidine synthesis.

Reactivity Profile: The Claisen Rearrangement
The most chemically significant feature of 5-(2-Propenyloxy)-pyrimidine is its ability to

undergo a Claisen Rearrangement. Upon heating (>180°C) or Lewis Acid catalysis, the allyl

group migrates from the oxygen to the ortho-carbon (C4 or C6), followed by tautomerization to

restore aromaticity.

Mechanism & Utility[2]
Migration: The [3,3]-sigmatropic shift moves the allyl group to the C4 position.

Tautomerization: The resulting intermediate (a pyrimidinone derivative) rapidly tautomerizes

to 4-allyl-5-hydroxypyrimidine.

Cyclization (Furo-pyrimidine formation): The proximity of the C4-allyl group and the C5-

hydroxyl group allows for facile cyclization (e.g., iodocyclization) to form dihydrofuro[2,3-

d]pyrimidines.

This pathway is a "self-validating" method for constructing fused rings: if the rearrangement

fails, the cyclization cannot occur.
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Caption: The Claisen rearrangement pathway converting O-allyl ether to C-allyl fused systems.

Analytical Characterization Standards
To ensure scientific integrity, synthesized batches must meet the following analytical criteria.
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Technique Expected Signal / Characteristic

¹H NMR (DMSO-d₆)

Allyl Vinyl:

5.9–6.1 (m, 1H, -CH=)Allyl Terminal:

5.2–5.4 (dd, 2H, =CH₂)Allyl Methylene:

4.6–4.7 (d, 2H, -O-CH₂-)Aromatic:

8.4 (s, 2H, H2/H4/H6 - symmetry dependent)

¹³C NMR

Ether Carbon: ~69 ppmAlkene Carbons: ~118

ppm, ~132 ppmAromatic Carbons: ~140–155

ppm

Mass Spectrometry
[M+H]⁺: 137.15 m/zFragmentation: Loss of allyl

radical (M-41) is common.

IR Spectroscopy

C=C Stretch: ~1645 cm⁻¹ (Weak)C-O Stretch:

~1250 cm⁻¹ (Strong)Absence: No broad O-H

stretch (confirms alkylation).

Safety & Handling
Hazards: As with most low-molecular-weight pyrimidines, treat as a potential irritant. The allyl

functionality suggests potential alkylating activity; use gloves and fume hood.

Stability: The ether linkage is stable to base but may cleave under strong acidic conditions

(e.g., BBr₃) or undergo rearrangement at high temperatures. Store at 4°C under inert

atmosphere to prevent slow oxidation of the alkene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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